Cas no 88640-66-8 (Phenol, 3-ethyl-5-methoxy-)

• Product Name: Phenol, 3-ethyl-5-methoxy-
• CAS No: 88640-66-8
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 625854
• PubChem ID: 22145551
• Update Time: 2025-04-19

Phenol, 3-ethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-ethyl-5-methoxy-
• 3-ethyl-5-methoxyphenol
• SCHEMBL5880258
• 3-ethyl-5-methoxy-phenol
• 88640-66-8
• MB23713
• DTXSID00622903

• Inchi： 1S/C9H12O2/c1-3-7-4-8(10)6-9(5-7)11-2/h4-6,10H,3H2,1-2H3
• InChI Key： VKVVAKAEARYUDV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1)CC)O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols